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Compound of Interest

Compound Name: Sodium bromoacetate

Cat. No.: B093927 Get Quote

An In-depth Technical Guide to Sodium
Bromoacetate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of sodium bromoacetate, a versatile reagent in organic synthesis.

Core Chemical Properties
Sodium bromoacetate is a white crystalline solid that is highly soluble in water[1]. It is an

important raw material and intermediate used in various fields, including organic synthesis,

agrochemicals, pharmaceuticals, and dyestuffs[2].

Table 1: Physical and Chemical Properties of Sodium Bromoacetate
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Property Value References

Molecular Formula C₂H₂BrNaO₂ [1][3][4][5][6]

Molecular Weight ~160.93 g/mol [3][7][8]

Appearance White crystalline solid [1]

Melting Point >300°C [1]

Solubility Soluble in water [1][5]

| Odor | Pungent |[1] |

Table 2: Chemical Structure Identifiers

Identifier Value References

CAS Number 1068-52-6 [2][3][7][8]

IUPAC Name sodium 2-bromoacetate [3]

SMILES C(C(=O)[O-])Br.[Na+] [5]

InChI
InChI=1S/C2H3BrO2.Na/c3-1-

2(4)5;/h1H2,(H,4,5);/q;+1/p-1
[3][4][5]

| InChIKey | SESSOVUNEZQNBV-UHFFFAOYSA-M |[3][4][5][7] |

Chemical Structure
The structure of sodium bromoacetate consists of a sodium cation (Na⁺) ionically bonded to

the carboxylate group of a bromoacetate anion (BrCH₂COO⁻).
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Chemical Structure of Sodium Bromoacetate
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Caption: Chemical structure of Sodium Bromoacetate.

Reactivity and Applications
Sodium bromoacetate serves as a key reagent in organic synthesis, primarily as a

brominating agent to introduce bromine atoms into molecules[1]. Its reactivity stems from the

presence of the bromoacetyl group, making it a valuable building block for more complex

organic compounds such as pyruvic acid and various acetate derivatives[1].

In the field of drug development, bromoacetophenones, which can be synthesized using

sodium bromoacetate, are recognized as important pharmaceutical intermediates[9]. The

compound's utility is also demonstrated in Sₙ2 reactions, for instance, in its reaction with

aliphatic carboxylate ions[10].

Experimental Protocols
Synthesis of Bromoacetic Acid from Chloroacetic Acid and Potassium Bromide

A common method for preparing bromoacetic acid, the parent acid of sodium bromoacetate,

involves the reaction of chloroacetic acid with a bromide salt in the presence of sulfuric acid.

This protocol is adapted from a patented industrial process[11].
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Materials:

Chloroacetic acid (0.5 mol)

Potassium bromide (0.65 mol)

Sulfuric acid (0.65 mol)

Water (50 ml)

Four-necked flask (500 ml) equipped with a stirrer, thermometer, and dropping funnel.

Procedure:

Charge the four-necked flask with chloroacetic acid (0.5 mol), potassium bromide (0.65 mol),

and 50 ml of water[11].

Stir the mixture vigorously.

Slowly add sulfuric acid (0.65 mol) dropwise to the mixture, ensuring the internal temperature

is maintained below 55°C[11].

After the addition is complete, heat the reaction mixture in an oil bath to 100-125°C[11].

Blow air into the mixture to facilitate the removal of water[11].

Once the reaction is complete, filter the resulting potassium hydrogen sulfate and wash it

with acetone[11].

Condense the filtrate and washings to obtain crystals of bromoacetic acid[11]. The reported

yield for this step is 98.2%[11].

To obtain sodium bromoacetate, the resulting bromoacetic acid can be neutralized with an

equimolar amount of a sodium base, such as sodium hydroxide or sodium carbonate, in a

suitable solvent.
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Synthesis Workflow for Bromoacetic Acid
1. Charge Reactor
- Chloroacetic Acid

- Potassium Bromide
- Water

2. Add Sulfuric Acid
Maintain Temp < 55°C

Dropwise Addition

3. Heat Reaction
100-125°C

Remove water with air stream

Exothermic Control

4. Filtration
Separate potassium hydrogen sulfate

Reaction Completion

5. Condensation & Crystallization
Obtain bromoacetic acid crystals

Isolate Product

6. Neutralization (Optional)
React with Sodium Base (e.g., NaOH)

to yield Sodium Bromoacetate

Final Salt Formation
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Caption: General workflow for bromoacetic acid synthesis.

Safety and Handling
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Sodium bromoacetate is classified as a hazardous substance and requires careful handling to

avoid exposure.

GHS Hazard Statements:

H301: Toxic if swallowed[3].

H315: Causes skin irritation[3][12].

H319: Causes serious eye irritation[3][12].

H335: May cause respiratory irritation[3][12].

Precautionary Measures:

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Use only in a well-ventilated area[13][14]. Do not eat, drink, or smoke when using this

product[13][15].

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection[1][13][14]. In case of inadequate ventilation, wear respiratory

protection[14].

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances[13].

Keep containers tightly closed when not in use[13]. Store locked up[16].

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice[13][16]. If on skin, wash off immediately with plenty of water[13][16]. If

inhaled, remove to fresh air[13][16]. If swallowed, call a poison center or doctor immediately

and rinse mouth[15][16]. Do NOT induce vomiting[13][16].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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